Cas no 89414-47-1 (Benzenepentanoic acid, 2-propenyl ester)

• Product Name: Benzenepentanoic acid, 2-propenyl ester
• CAS No: 89414-47-1
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 601590
• PubChem ID: 57446128
• Update Time: 2025-04-19

Benzenepentanoic acid, 2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepentanoic acid, 2-propenyl ester
• prop-2-enyl 5-phenylpentanoate
• DTXSID50726526
• 89414-47-1
• PROP-2-EN-1-YL 5-PHENYLPENTANOATE

• Inchi： 1S/C14H18O2/c1-2-12-16-14(15)11-7-6-10-13-8-4-3-5-9-13/h2-5,8-9H,1,6-7,10-12H2
• InChI Key： ZYKQVOWVMCIWNO-UHFFFAOYSA-N
• SMILES： O(CC=C)C(CCCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų